Cas no 2680836-26-2 (2-(1,3-benzothiazol-2-yl)(prop-2-en-1-yloxy)carbonylaminoacetic acid)

• Product Name: 2-(1,3-benzothiazol-2-yl)(prop-2-en-1-yloxy)carbonylaminoacetic acid
• CAS No: 2680836-26-2
• MF: C₁₃H₁₂N₂O₄S
• MW: 292.310381889343
• CID: 5636736
• PubChem ID: 165923784
• Update Time: 2025-06-25

2-(1,3-benzothiazol-2-yl)(prop-2-en-1-yloxy)carbonylaminoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(1,3-benzothiazol-2-yl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid
• 2680836-26-2
• EN300-28288647
• 2-(1,3-benzothiazol-2-yl)(prop-2-en-1-yloxy)carbonylaminoacetic acid

• Inchi： 1S/C13H12N2O4S/c1-2-7-19-13(18)15(8-11(16)17)12-14-9-5-3-4-6-10(9)20-12/h2-6H,1,7-8H2,(H,16,17)
• InChI Key： IJSXACGGUZEDBQ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1N(C(=O)OCC=C)CC(=O)O

Computed Properties

• Exact Mass: 292.05177804g/mol
• Monoisotopic Mass: 292.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 108Ų

Additional information on 2-(1,3-benzothiazol-2-yl)(prop-2-en-1-yloxy)carbonylaminoacetic acid

Introduction to 2-(1,3-Benzothiazol-2-yl)(prop-2-en-1-yloxy)carbonylaminoacetic Acid (CAS No. 2680836-26-2)

2-(1,3-Benzothiazol-2-yl)(prop-2-en-1-yloxy)carbonylaminoacetic acid (CAS No. 2680836-26-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and potential applications of this compound.

The chemical structure of 2-(1,3-benzothiazol-2-yl)(prop-2-en-1-yloxy)carbonylaminoacetic acid is composed of a benzothiazole moiety, an allyl ether group, and an amino acid derivative. The benzothiazole ring is a well-known heterocyclic system that has been extensively studied for its diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The allyl ether group adds further complexity and reactivity to the molecule, potentially influencing its pharmacokinetic properties. The amino acid derivative portion of the molecule suggests potential interactions with biological systems, particularly in the context of enzyme inhibition or receptor binding.

The synthesis of 2-(1,3-benzothiazol-2-yl)(prop-2-en-1-yloxy)carbonylaminoacetic acid typically involves a multi-step process that combines organic synthesis techniques with advanced purification methods. One common approach involves the reaction of 2-aminothiophenol with an appropriate carbonyl compound to form the benzothiazole ring. Subsequent reactions with allyl alcohol and amino acid derivatives yield the final product. Recent advancements in green chemistry have led to more environmentally friendly and cost-effective synthetic routes, which are crucial for large-scale production and pharmaceutical development.

In terms of biological properties, 2-(1,3-benzothiazol-2-yl)(prop-2-en-1-yloxy)carbonylaminoacetic acid has shown promising results in various in vitro and in vivo studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have indicated that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. Additionally, preliminary data suggest that it may have anti-inflammatory properties, making it a candidate for treating inflammatory diseases such as rheumatoid arthritis.

The pharmacokinetic profile of 2-(1,3-benzothiazol-2-yl)(prop-2-en-1-yloxy)carbonylaminoacetic acid is another critical aspect of its evaluation. Early studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its ability to cross biological membranes and reach target tissues efficiently is crucial for its therapeutic efficacy. Furthermore, the compound's stability under physiological conditions and its low toxicity profile make it a viable candidate for further clinical development.

Clinical trials are currently underway to assess the safety and efficacy of 2-(1,3-benzothiazol-2-yl)(prop-2-en-1-yloxy)carbonylaminoacetic acid in human subjects. These trials aim to evaluate its potential as a treatment for various diseases, including cancer and inflammatory disorders. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. Ongoing phase II trials are expected to provide more detailed insights into its therapeutic potential.

In conclusion, 2-(1,3-benzothiazol-2-yl)(prop-2-en-1-yloxy)carbonylaminoacetic acid (CAS No. 2680836-26-2) is a promising compound with a unique chemical structure and potential therapeutic applications. Its synthesis methods have been optimized for efficiency and environmental sustainability. Biological studies have highlighted its potential as an enzyme inhibitor and anti-inflammatory agent. As clinical trials progress, this compound may emerge as a valuable addition to the arsenal of drugs used to treat various diseases.